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Compound of Interest

Compound Name:
Oxirane, 2-methyl-3-(1-

methylethyl)-

Cat. No.: B075206 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stabilization, handling, and troubleshooting

of experiments involving Oxirane, 2-methyl-3-(1-methylethyl)-.

Frequently Asked Questions (FAQs)
Q1: What is Oxirane, 2-methyl-3-(1-methylethyl)- and what are its basic properties?

Oxirane, 2-methyl-3-(1-methylethyl)-, also known as 2,3-epoxy-4-methylpentane, is a

trisubstituted oxirane.[1][2] Key properties are summarized in the table below.

Property Value Reference

Molecular Formula C6H12O [2]

Molecular Weight 100.16 g/mol [2]

CAS Number 1192-31-0 [1][2]

Appearance Colorless liquid (presumed) General epoxide properties[3]

Boiling Point Data not available

Solubility

Likely soluble in organic

solvents, sparingly soluble in

water

General epoxide properties[3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b075206?utm_src=pdf-interest
https://www.benchchem.com/product/b075206?utm_src=pdf-body
https://www.benchchem.com/product/b075206?utm_src=pdf-body
https://www.benchchem.com/product/b075206?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C1192310&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/Oxirane_-2-methyl-3-_1-methylethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Oxirane_-2-methyl-3-_1-methylethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Oxirane_-2-methyl-3-_1-methylethyl
https://webbook.nist.gov/cgi/inchi?ID=C1192310&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/Oxirane_-2-methyl-3-_1-methylethyl
https://en.wikipedia.org/wiki/Epoxide
https://en.wikipedia.org/wiki/Epoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q2: How should I properly store Oxirane, 2-methyl-3-(1-methylethyl)- to ensure its stability?

To ensure the stability of Oxirane, 2-methyl-3-(1-methylethyl)-, it should be stored in a cool,

dry, and well-ventilated area away from heat sources.[4] It is crucial to store it in a tightly sealed

container under an inert atmosphere (e.g., argon or nitrogen) to prevent exposure to moisture

and air, which can lead to degradation.[2] Avoid contact with acids, bases, and strong oxidizing

agents, as these can catalyze ring-opening reactions.[5][6]

Q3: What are the primary degradation pathways for this epoxide?

The primary degradation pathway for epoxides like Oxirane, 2-methyl-3-(1-methylethyl)- is
through ring-opening reactions.[3] This can be catalyzed by both acids and bases.[5][6]

Acid-catalyzed hydrolysis: In the presence of even trace amounts of acid and water, the

epoxide ring can open to form a diol.[5]

Base-catalyzed hydrolysis: Strong bases can also initiate ring-opening to yield a diol.[7]

Reaction with other nucleophiles: Amines, alcohols, and thiols can also react with and open

the epoxide ring.[3]

Q4: Can I use antioxidants to improve the stability of Oxirane, 2-methyl-3-(1-methylethyl)-?

While antioxidants are commonly used to stabilize epoxy resins (polymers) against thermo-

oxidative degradation, their use for small molecule epoxides is less documented.[8] However,

the addition of a hindered phenolic antioxidant, such as butylated hydroxytoluene (BHT), at a

low concentration (e.g., 0.01-0.1%) could potentially inhibit radical-initiated polymerization or

degradation, especially during long-term storage or reactions at elevated temperatures.[9][10]

Troubleshooting Guides
Issue 1: My reaction is yielding a diol byproduct.

Possible Cause: Presence of water and acid or base in the reaction mixture.

Troubleshooting Steps:
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Ensure anhydrous conditions: Dry all solvents and reagents thoroughly before use. Flame-

dry glassware and perform the reaction under an inert atmosphere.

Use a non-acidic or non-basic medium: If the reaction conditions allow, use neutral

solvents and avoid strong acids or bases.

Purify starting materials: Ensure that the starting epoxide is free from acidic or basic

impurities. Consider passing it through a short plug of neutral alumina before use.

Issue 2: The epoxide appears to have polymerized in the bottle.

Possible Cause: Contamination with an initiator (acid, base, or other nucleophile) or

prolonged storage at elevated temperatures.

Troubleshooting Steps:

Proper Storage: Always store the epoxide in a cool, dark place under an inert atmosphere.

Inhibitor Addition: For long-term storage, consider adding a small amount of a radical

inhibitor or a non-nucleophilic base (e.g., proton sponge) to scavenge potential initiators.

Quality Check: Before use, check the purity of the epoxide by techniques like GC-MS or

NMR to ensure it has not degraded.

Issue 3: I am observing unexpected side products in my reaction.

Possible Cause: The high reactivity of the epoxide ring can lead to reactions with various

functional groups present in the reaction mixture.

Troubleshooting Steps:

Protecting Groups: If your substrate contains nucleophilic functional groups (e.g., amines,

alcohols, thiols), consider protecting them before introducing the epoxide.

Reaction Conditions: Optimize reaction temperature and time. Lower temperatures and

shorter reaction times can often minimize side reactions.
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Order of Addition: Carefully consider the order in which reagents are added to the reaction

mixture to avoid premature reactions with the epoxide.

Experimental Protocols
Protocol 1: Purification of Oxirane, 2-methyl-3-(1-methylethyl)- from Carbonyl Impurities

Carbonyl compounds can be common impurities in epoxides.[11] A method for their removal is

treatment with a compound containing an NH2 group, followed by distillation.

Reagent Preparation: Prepare a solution of the chosen purification agent (e.g., Girard's

reagent T or semicarbazide hydrochloride) in an appropriate solvent.

Treatment: Add the impure epoxide to the reagent solution and stir at room temperature. The

reaction progress can be monitored by GC-MS to confirm the disappearance of the carbonyl

impurity.

Extraction: After the reaction is complete, perform a liquid-liquid extraction to separate the

epoxide from the reaction byproducts.

Distillation: Carefully distill the purified epoxide under reduced pressure to obtain the final

product.

Protocol 2: General Procedure for a Nucleophilic Ring-Opening Reaction

This protocol describes a general procedure for reacting Oxirane, 2-methyl-3-(1-methylethyl)-
with a nucleophile under basic conditions.

Inert Atmosphere: Set up a flame-dried, three-necked flask equipped with a magnetic stirrer,

a thermometer, and a dropping funnel under a positive pressure of argon or nitrogen.

Reagent Addition: Dissolve the nucleophile in an anhydrous solvent (e.g., THF, diethyl ether)

and add it to the flask.

Cooling: Cool the solution to the desired reaction temperature (e.g., 0 °C or -78 °C) using an

appropriate cooling bath.
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Epoxide Addition: Add a solution of Oxirane, 2-methyl-3-(1-methylethyl)- in the same

anhydrous solvent dropwise to the cooled solution of the nucleophile via the dropping funnel.

Reaction Monitoring: Monitor the progress of the reaction by TLC or GC-MS.

Quenching: Once the reaction is complete, quench it by slowly adding a saturated aqueous

solution of ammonium chloride.

Work-up: Allow the mixture to warm to room temperature and perform a standard aqueous

work-up, including extraction with an organic solvent, washing the organic layer with brine,

drying over anhydrous sodium sulfate, and concentrating under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel.[12]
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Caption: Primary degradation pathways for Oxirane, 2-methyl-3-(1-methylethyl)-.
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Caption: Workflow for the purification of Oxirane, 2-methyl-3-(1-methylethyl)-.
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Caption: Mechanisms of acid and base-catalyzed ring-opening of epoxides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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